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Compound of Interest

Compound Name: Exatecan intermediate 11

Cat. No.: B15136219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Exatecan intermediate
11, a key precursor in the synthesis of the potent topoisomerase I inhibitor, Exatecan. This

document outlines its chemical properties, synthesis, and role in the broader context of

Exatecan's mechanism of action.

Core Data Presentation
Property Value Reference

Chemical Name

N-(5-fluoro-4-methyl-8-

(hydroxyimino)-1-oxo-1,2,3,4-

tetrahydronaphthalen-6-

yl)acetamide

CAS Number Not Publicly Available

Molecular Formula C₁₃H₁₃FN₂O₃ [1]

Molecular Weight 264.25 g/mol [1]

SMILES
CC1=C2C(C(/C(CC2)=N\O)=O

)=C(NC(C)=O)C=C1F
[1]

Physical Appearance Yellow solid [2]
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Synthesis of Exatecan Intermediate 11
A detailed experimental protocol for the synthesis of a structurally related intermediate 11 is

described in the context of developing Exatecan-based immunoconjugates. The synthesis

involves a convergent and modular route.

Key Reaction Steps (based on analogous synthesis):

Coupling Reaction: Intermediates 6 (Ala-Ala-PABC-exatecan TFA salt) and 9 (Fmoc-Lys-

(PEG₁₂)-Cap–OH) are coupled.

Fmoc Group Removal: The resulting product undergoes the removal of the Fmoc protecting

group to yield precursor 11.

Purification: The final intermediate is purified by semipreparative HPLC.[2]

Quantitative Data from Analogous Synthesis:

Parameter Value Reference

Yield 78% [2]

¹H NMR Data (400 MHz, DMSO-d₆) of a related Intermediate 11: δ 9.93 (s, 1H), 8.34 (t, J = 5.6

Hz, 1H), 8.11–7.96 (m, 6H), 7.82–7.76 (m, 2H), 7.61 (d, J = 8.4 Hz, 2H).[2]

Mandatory Visualizations
Experimental Workflow: Synthesis of an Exatecan Drug-
Linker Intermediate
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Convergent Synthesis of Intermediate 11

Ala-Ala-PABC-exatecan TFA salt (6)

Coupling Reaction

Fmoc-Lys-(PEG12)-Cap–OH (9)

Fmoc Group Removal

Precursor Intermediate 11

Semipreparative HPLC Purification

Purified Intermediate 11
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Caption: Synthetic workflow for an Exatecan drug-linker intermediate.

Signaling Pathway: Mechanism of Action of Exatecan
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Exatecan's Inhibition of Topoisomerase I

Exatecan
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Caption: Exatecan's mechanism of action via Topoisomerase I inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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